4-[2-(4-Benzylpiperazin-1-yl)acetyl]-7-[3-(trifluoromethyl)phenyl]-5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile

• CAS No.: 115931-65-2
• Product Name: 4-[2-(4-Benzylpiperazin-1-yl)acetyl]-7-[3-(trifluoromethyl)phenyl]-5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• Molecular Formula: C27H25F3N6O
• Molecular Weight: 506.5 g/mol
• IUPAC Name: 4-[2-(4-benzylpiperazin-1-yl)acetyl]-7-[3-(trifluoromethyl)phenyl]-5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• Standard InChI: InChI=1S/C27H25F3N6O/c28-27(29,30)23-8-4-7-21(15-23)24-9-10-35(26-22(16-31)17-32-36(24)26)25(37)19-34-13-11-33(12-14-34)18-20-5-2-1-3-6-20/h1-9,15,17H,10-14,18-19H2
• Standard InChIKey: KVRVFYBZHKPBDB-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(=O)N3CC=C(N4C3=C(C=N4)C#N)C5=CC(=CC=C5)C(F)(F)F
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(=O)N3CC=C(N4C3=C(C=N4)C#N)C5=CC(=CC=C5)C(F)(F)F
• Appearance: Solid powder
• Description: CL 275838 is a potential memory-enhancing agent (cognition enhancer).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4,5-dihydro-4-((4-(phenylmethyl)-1-piperazinyl)acetyl)-7-(3-(trifluoromethyl)phenyl)pyrazolo(1,5-a)pyrimidine-3-carbonitrile dihydrochloride; CL 275,838; CL 275838; CL-275838
• Reference: 1: Caccia S, Confalonieri S, Guiso G, Lucca U, Parma E, Guido M, Tettamanti M, Tiraboschi P, Spagnoli A. Single-dose safety and pharmacokinetics of a potential cognition-enhancing compound, CL 275,838, in healthy volunteers. J Clin Pharmacol. 1993 Sep;33(9):845-50. PubMed PMID: 8227482.; 2: Caccia S, Confalonieri S, Guiso G, Lucca U, Parma E, Guido M, Tettamanti M, Tiraboschi P, Spagnoli A. Multiple-dose pharmacokinetics and safety of a potential memory-enhancing compound, CL 275,838, in healthy male volunteers. J Clin Pharmacol. 1994 Jul;34(7):748-53. PubMed PMID: 7929869.; 3: Guiso G, Confalonieri S, Caccia S. High-performance liquid chromatographic method for the determination of a potential memory-enhancing compound (CL 275,838) and its desbenzyl metabolite in rat plasma or serum. J Chromatogr. 1991 Dec 6;572(1-2):346-51. PubMed PMID: 1818072.; 4: Ferrarese A, de Palma F, Celeste S, Marini PP, Caccia S. Hepatic microsomal metabolism of the potential memory-enhancing agent, CL 275,838, to its desbenzyl derivative. Xenobiotica. 1993 Sep;23(9):1007-16. PubMed PMID: 8291260.; 5: Caccia S, Confalonieri S, Guiso G, Bernasconi P, Cagnotto A, Skorupska M, Mennini T. Brain uptake and distribution of the potential memory enhancer CL 275,838 and its main metabolites in rats: relationship between brain concentrations and in vitro potencies on neurotransmitter mechanisms. Psychopharmacology (Berl). 1994 Aug;115(4):502-8. PubMed PMID: 7871095.; 6: Caccia S, Confalonieri S, Guiso G, Celeste S, Marini PP. Liquid chromatography of the potential memory-enhancing agent CL 275,838 and its main metabolites, using a post-column photochemical reactor and fluorimetric detection. J Chromatogr. 1992 Oct 2;581(1):109-17. PubMed PMID: 1429992.; 7: Guiso G, Confalonieri S, Caccia S, Kelly RG. Post-column derivatization and fluorimetric detection for the liquid chromatographic analysis of the potential memory-enhancing agent CL 275,838 in human plasma. Farmaco. 1992 Sep;47(9):1215-23. PubMed PMID: 1300127.
• PubChem Compound: 163983
• Last Modified: Nov 11 2021